Cas no 1248298-39-6 ((4-bromo-3-fluorophenyl)methyl(2-methoxyethyl)amine)

(4-bromo-3-fluorophenyl)methyl(2-methoxyethyl)amine is a synthetic intermediate with notable reactivity. Its unique substitution pattern and chemical stability offer advantages in organic synthesis, facilitating the construction of complex molecules with high precision. This compound is well-suited for applications requiring precise substitution patterns, showcasing its potential in pharmaceutical and agrochemical research.
(4-bromo-3-fluorophenyl)methyl(2-methoxyethyl)amine structure
1248298-39-6 structure
Product Name:(4-bromo-3-fluorophenyl)methyl(2-methoxyethyl)amine
CAS No:1248298-39-6
MF:C10H13BrFNO
MW:262.118725538254
CID:5177580
PubChem ID:62542822
Update Time:2025-07-21

(4-bromo-3-fluorophenyl)methyl(2-methoxyethyl)amine Chemical and Physical Properties

Names and Identifiers

    • [(4-Bromo-3-fluorophenyl)methyl](2-methoxyethyl)amine
    • N-[(4-bromo-3-fluorophenyl)methyl]-2-methoxyethanamine
    • n-(4-Bromo-3-fluorobenzyl)-2-methoxyethan-1-amine
    • Benzenemethanamine, 4-bromo-3-fluoro-N-(2-methoxyethyl)-
    • (4-bromo-3-fluorophenyl)methyl(2-methoxyethyl)amine
    • Inchi: 1S/C10H13BrFNO/c1-14-5-4-13-7-8-2-3-9(11)10(12)6-8/h2-3,6,13H,4-5,7H2,1H3
    • InChI Key: PEGUTBWQUMNJLN-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1F)CNCCOC

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 159
  • XLogP3: 1.9
  • Topological Polar Surface Area: 21.3

Experimental Properties

  • Color/Form: NA
  • Density: 1.4±0.1 g/cm3
  • Boiling Point: 284.9±30.0 °C at 760 mmHg
  • Flash Point: 61.4±30.1 °C

(4-bromo-3-fluorophenyl)methyl(2-methoxyethyl)amine Security Information

(4-bromo-3-fluorophenyl)methyl(2-methoxyethyl)amine Pricemore >>

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